Cas no 83684-74-6 (2-Carbamoyl-3-fluorobenzoic acid)

• Product Name: 2-Carbamoyl-3-fluorobenzoic acid
• CAS No: 83684-74-6
• MF: C₈H₆FNO₃
• MW: 183.136545658112
• CID: 1089155
• PubChem ID: 19593684
• Update Time: 2025-04-23

2-Carbamoyl-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Carbamoyl-3-fluorobenzoic acid
• fluorophthalamic acid
• DTXSID50598902
• 2-Carbamoyl-3-fluorobenzoicacid
• HRAQABLUEHTRHN-UHFFFAOYSA-N
• 3-fluorophthalamic acid
• 83684-74-6
• SCHEMBL7121048

• Inchi： 1S/C8H6FNO3/c9-5-3-1-2-4(8(12)13)6(5)7(10)11/h1-3H,(H2,10,11)(H,12,13)
• InChI Key： HRAQABLUEHTRHN-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1C(N)=O

Computed Properties

• Exact Mass: 183.03317122g/mol
• Monoisotopic Mass: 183.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Carbamoyl-3-fluorobenzoic acid

Introduction to 2-Carbamoyl-3-fluorobenzoic Acid (CAS No. 83684-74-6)

2-Carbamoyl-3-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 83684-74-6, is a fluorinated benzoic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its structural uniqueness, exhibits a carboxamide group at the 2-position and a fluorine substituent at the 3-position of the benzoic acid core, making it a versatile scaffold for drug discovery and development.

The introduction of fluorine atoms into aromatic compounds is a well-established strategy in medicinal chemistry due to the atom's ability to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. In the case of 2-Carbamoyl-3-fluorobenzoic acid, the fluorine atom at the 3-position contributes to enhanced binding interactions with biological targets, while the carboxamide group at the 2-position provides a site for further functionalization. These features make it an attractive candidate for designing novel therapeutic agents.

Recent studies have highlighted the potential of 2-Carbamoyl-3-fluorobenzoic acid as a key intermediate in the synthesis of bioactive molecules. Its structural framework has been explored in the development of inhibitors targeting various biological pathways, including enzyme inhibition and receptor binding. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of inflammatory pathways, making them relevant for therapeutic applications in conditions such as arthritis and autoimmune disorders.

The fluorine-substituted benzoic acid derivatives, including 2-Carbamoyl-3-fluorobenzoic acid, have also been investigated for their anticancer properties. The presence of a fluorine atom can influence the electronic distribution within the molecule, leading to improved interactions with cancer-specific targets. Preliminary research indicates that compounds derived from this scaffold may exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells, suggesting their potential as anticancer agents.

Moreover, the carboxamide functionality in 2-Carbamoyl-3-fluorobenzoic acid provides a handle for further chemical modification, allowing researchers to fine-tune its pharmacological profile. This adaptability has enabled the synthesis of libraries of analogs with varying substituents, facilitating high-throughput screening and structure-activity relationship (SAR) studies. Such explorations are crucial for optimizing drug candidates for clinical translation.

The synthesis of 2-Carbamoyl-3-fluorobenzoic acid typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the fluorine atom is often achieved through halogen exchange or direct fluorination techniques, while the carboxamide group is formed via amidation reactions. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound in quantities suitable for research and development purposes.

In conclusion, 2-Carbamoyl-3-fluorobenzoic acid (CAS No. 83684-74-6) represents a promising scaffold in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in drug discovery underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a valuable tool in medicinal chemistry and pharmacology.